N-(2-fluorobenzyl)benzamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C14H12FNO/c15-13-9-5-4-8-12(13)10-16-14(17)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key: STNBUNFECDXHCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol

Description

N-(2-fluorobenzyl)benzamide, also known as FBA, is a compound that has been extensively studied for its potential therapeutic applications. FBA is a derivative of benzamide and contains a fluorine atom attached to the benzyl group. The compound has shown promising results in various scientific research applications, including cancer treatment, drug discovery, and neuroscience.

Scientific Research Applications

Dopamine D2 Receptor Study

• Application in Positron Emission Tomography (PET): N-(2-fluorobenzyl)benzamide derivatives have been studied for their role in PET imaging studies, particularly for the dopamine D2 receptor. The compound, whenlabeled with 18F, showed potential for use in PET imaging, aiding in the understanding of dopaminergic neurotransmission and disorders related to dopamine receptors (Mach et al., 1993).

Synthesis and Application in Neuroleptic Drugs

• Synthesis of Fluorobenzyl Bromides for Neuroleptics: The synthesis of o- and p-[18F]fluorobenzyl bromides, and their application in the preparation of fluorinated analogs of benzamide neuroleptics, demonstrates the compound's significance in the development of neuroleptic drugs (Hatano et al., 1991).

Antibacterial Studies

• Antibacterial Properties: this compound derivatives have been explored for their antibacterial properties. A study focused on the synthesis, characterization, and antibacterial studies of these derivatives, providing insights into their potential application in combating bacterial infections (Sapari et al., 2014).

Cancer Research

• Potential in Cancer Treatment: Research involving novel N-alkyl-4-(6-fluoro-1H-indol-3-yl)benzamide derivatives indicated significant cytotoxic activities against cancer cell lines, highlighting its potential in developing anticancer agents (Vallri et al., 2020).

Dopamine D-2 Receptor Blockade

• Dopamine D-2 Receptor Antagonists: The compound's derivatives were investigated for their role as dopamine D-2 receptor antagonists. This is particularly relevant in the context of potential antipsychotic agents, showing the compound's application in neuropsychiatric drug development (Högberg et al., 1991).

Imaging Studies

• PET Imaging Studies of Dopamine D2 Receptors: Further research into benzamide derivatives, including this compound, revealed their suitability for PET imaging studies, aiding in the visualization and study of dopamine D2 receptors (Mach et al., 1995).